Cas no 1361583-93-8 (2-Chloro-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361583-93-8
• MF: C₁₁H₄Cl₄FN
• MW: 310.966562271118
• CID: 4923554
• Update Time: 2025-08-05

2-Chloro-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl4FN/c12-6-2-7(13)10(8(14)3-6)5-1-9(16)11(15)17-4-5/h1-4H
• InChI Key： DFHVFHPKWQTBLP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC(=C(C=1)F)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine

Comprehensive Overview of 2-Chloro-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361583-93-8)

2-Chloro-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361583-93-8) is a specialized heterocyclic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique pyridine core substituted with chloro, fluoro, and trichlorophenyl groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural complexity of 2-Chloro-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine contributes to its versatility. The presence of multiple halogen atoms (chloro and fluoro) enhances its reactivity, enabling selective functionalization for targeted applications. Recent studies highlight its role in the synthesis of advanced agrochemical intermediates, where its stability and selectivity under varying conditions are highly prized. This aligns with the growing demand for environmentally sustainable and efficient chemical solutions in agriculture.

In the context of modern green chemistry, 2-Chloro-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine is being explored for its potential to reduce ecological footprints. Its optimized halogenated structure allows for lower application rates in formulations, addressing concerns about residue accumulation and environmental persistence. This is particularly relevant given the increasing regulatory scrutiny on traditional agrochemicals and the shift toward eco-friendly alternatives.

From a synthetic perspective, the compound’s CAS No. 1361583-93-8 serves as a critical identifier for researchers sourcing high-purity materials. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity and structural integrity, ensuring consistency in experimental and industrial applications. The compound’s stability under storage conditions further enhances its utility as a reliable building block in multi-step syntheses.

Beyond agrochemicals, 2-Chloro-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine has shown promise in pharmaceutical research. Its halogenated pyridine scaffold is a common motif in drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents. Recent publications have explored its derivatization to enhance bioavailability and target specificity, reflecting broader trends in precision medicine and structure-activity relationship (SAR) studies.

The compound’s nomenclature, including its IUPAC name and CAS registry number, is essential for accurate literature searches and patent filings. As intellectual property landscapes evolve, precise chemical identifiers like 1361583-93-8 help avoid ambiguities in research and commercialization efforts. This is especially critical in competitive sectors such as crop science and pharmaceutical development, where proprietary formulations drive innovation.

In summary, 2-Chloro-3-fluoro-5-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361583-93-8) represents a convergence of synthetic utility and applied science. Its multifaceted applications—from agrochemicals to drug discovery—underscore its importance in contemporary chemistry. As industries prioritize sustainability and efficiency, this compound is poised to play a pivotal role in next-generation chemical solutions.